Cas no 15454-54-3 (1H-1,2,3,4-tetrazol-5-amine hydrate)

1H-1,2,3,4-Tetrazol-5-amine hydrate is a nitrogen-rich heterocyclic compound with the molecular formula CH3N5·xH2O. This hydrated form of 5-aminotetrazole exhibits enhanced stability and solubility compared to its anhydrous counterpart, making it suitable for applications in pharmaceuticals, agrochemicals, and energetic materials. Its tetrazole ring structure provides high thermal and chemical stability, while the amine group allows for further functionalization. The hydrate form ensures consistent handling and storage properties, reducing decomposition risks. Commonly used as a precursor in synthesis, it serves as a key intermediate for tetrazole-based compounds, contributing to its utility in medicinal chemistry and materials science. Proper handling under controlled conditions is recommended due to its potential sensitivity.
1H-1,2,3,4-tetrazol-5-amine hydrate structure
15454-54-3 structure
Product Name:1H-1,2,3,4-tetrazol-5-amine hydrate
CAS No:15454-54-3
MF:CH5N5O
MW:103.083298444748
MDL:MFCD00149327
CID:87548
PubChem ID:24891314
Update Time:2025-06-11

1H-1,2,3,4-tetrazol-5-amine hydrate Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1H-tetrazole Monohydrate
    • 5-TETRAZOLAMINE MONOHYDRATE
    • 5-AMINO-1H-TETRAZOLE HYDRATE
    • 5-AMINOTETRAZOLE MONOHYDRATE
    • 1H-TETRAZOLE-5-AMINE MONOHYDRATE
    • tetrazol-5-amine
    • 1H-Tetrazol-5-amine hydrate
    • 5-Aminotetrazole H2O
    • 2H-tetrazol-5-amine,hydrate
    • 1H-1,2,3,4-tetrazol-5-amine hydrate
    • 5-aminotetrazole.H2O
    • 5-Aminotetrazole hydrate
    • aminotetrazole monohydrate
    • CH5N5O
    • 5-aminotetrazol monohydrate
    • 5-amino-tetrazole monohydrate
    • 5 -aminotetrazole monohydrate
    • 2H-tetrazol-5-amine hydrate
    • ARONIS24164
    • MFCD00149327
    • 5-amino-1H-tetrazole, monohydrate
    • 5-amino 1H-tetrazole monohydrate
    • F0001-0549
    • 5-amino-1,2,3,4-tetrazole hydrate
    • DTXSID50480656
    • 1H-1,2,3,4-tetrazol-5-amine monohydrate
    • 15454-54-3
    • 2H-tetrazol-5-amine;hydrate
    • 2H-1,2,3,4-tetrazol-5-amine hydrate
    • A826509
    • PS-9307
    • JVSMPWHQUPKRNV-UHFFFAOYSA-N
    • 1h-tetraazol-5-amine monohydrate
    • SCHEMBL230702
    • 5-amino-1-H-tetrazole, monohydrate
    • 5-Aminotetrazole monohydrate, 97%
    • CS-W013691
    • SCHEMBL18606709
    • 5-Aminotetrazolemonohydrate
    • AKOS003197233
    • FT-0620028
    • 2H-Tetrazol-5-amine--water (1/1)
    • Q-200528
    • 5-Amino-tetrazole-monohydrate
    • MDL: MFCD00149327
    • Inchi: 1S/CH3N5.H2O/c2-1-3-5-6-4-1;/h(H3,2,3,4,5,6);1H2
    • InChI Key: JVSMPWHQUPKRNV-UHFFFAOYSA-N
    • SMILES: O.N1N=NC(N)=N1
    • BRN: 108872

Computed Properties

  • Exact Mass: 103.04900
  • Monoisotopic Mass: 103.04940980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 43.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.5
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 198-204 °C (dec.) (lit.)
  • Boiling Point: 488.8°Cat760mmHg
  • Flash Point: 249.4°C
  • Water Partition Coefficient: Soluble in water, ethanol (1.36%).
  • PSA: 89.71000
  • LogP: -0.70120

1H-1,2,3,4-tetrazol-5-amine hydrate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26
  • RTECS:XF7465000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Packing Group:III
  • Safety Term:4.1
  • HazardClass:4.1
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:(BD102390)
  • Packing Group:III
  • Hazard Level:4.1

1H-1,2,3,4-tetrazol-5-amine hydrate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 1H-1,2,3,4-tetrazol-5-amine hydrate

Comprehensive Overview of 1H-1,2,3,4-Tetrazol-5-amine Hydrate (CAS No. 15454-54-3): Properties, Applications, and Innovations

1H-1,2,3,4-Tetrazol-5-amine hydrate (CAS No. 15454-54-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its tetrazole ring and amine functional group, exhibits unique chemical properties that make it invaluable in drug development, agrochemical formulations, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "1H-1,2,3,4-tetrazol-5-amine hydrate synthesis," "CAS 15454-54-3 applications," and "tetrazole derivatives in medicine," reflecting its growing relevance in modern chemistry.

The molecular structure of 1H-1,2,3,4-tetrazol-5-amine hydrate features a five-membered tetrazole ring with a nitrogen-rich backbone, contributing to its high stability and reactivity. This structure is particularly attractive for designing bioactive molecules, as tetrazole rings are often used as carboxylic acid bioisosteres in drug discovery. Recent studies highlight its role in optimizing drug bioavailability and reducing metabolic degradation, addressing common challenges in pharmaceutical R&D. Searches for "tetrazole-based drug candidates" and "improving drug solubility with tetrazoles" underscore its importance in medicinal chemistry.

Beyond pharmaceuticals, CAS No. 15454-54-3 is explored for its potential in green chemistry and sustainable materials. The compound’s ability to form stable coordination complexes makes it a candidate for metal-organic frameworks (MOFs), which are pivotal in carbon capture and hydrogen storage technologies. Queries like "tetrazole MOFs for energy storage" and "eco-friendly catalysts using tetrazoles" align with global trends toward renewable energy and environmental sustainability. Its hydrate form further enhances solubility, facilitating applications in aqueous-phase reactions.

Analytical techniques such as NMR spectroscopy, HPLC, and X-ray crystallography are commonly employed to characterize 1H-1,2,3,4-tetrazol-5-amine hydrate. These methods ensure purity and validate its structural integrity, critical for reproducibility in research. Recent advancements in computational chemistry have also enabled predictive modeling of its interactions, as seen in searches for "molecular docking with tetrazole amines." Such innovations accelerate its adoption in high-throughput screening and precision medicine.

In summary, 1H-1,2,3,4-tetrazol-5-amine hydrate (CAS No. 15454-54-3) represents a versatile building block in modern science. Its applications span from life-saving therapeutics to cutting-edge materials, driven by its adaptable chemistry and alignment with sustainable innovation. As interest grows in "nitrogen-rich heterocycles" and "next-gen drug scaffolds," this compound continues to inspire breakthroughs across disciplines.

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